2-allyl-9-[(2S)-2-hydroxy-2-phenylacetyl]-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-[(2S)-2-hydroxy-2-phenylacetyl]-2-prop-2-enyl-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C20H26N2O3/c1-2-12-22-15-20(9-8-17(22)23)10-13-21(14-11-20)19(25)18(24)16-6-4-3-5-7-16/h2-7,18,24H,1,8-15H2/t18-/m0/s1
• InChI Key: TWXFTXRXGOZMHJ-SFHVURJKSA-N
• Canonical SMILES: C=CCN1CC2(CCC1=O)CCN(CC2)C(=O)C(C3=CC=CC=C3)O
• Isomeric SMILES: C=CCN1CC2(CCC1=O)CCN(CC2)C(=O)[C@H](C3=CC=CC=C3)O
• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol

Description

Synthesis Analysis

The synthesis of diazaspiro[5.5]undecane derivatives involves various strategies, including Michael addition and cyclization reactions. For example, a practical and divergent synthesis of 1- and 5-substituted 3,9-diazaspiro[5.5]undecanes and undecan-2-ones has been described using an efficient Michael addition of a lithium enolate to a tetrasubstituted olefin acceptor (Yang et al., 2008). Additionally, a one-pot multi-component reaction (MCR) approach has been employed for the synthesis of ethyl-7,11-diaryl-9-hydroxy-1,3,5-trioxo-9-(trifluoromethyl)-8-oxa-2,4-diazaspiro[5.5]undecane-10-carboxylate derivatives, showcasing the versatility of synthetic methods available for these compounds (Li et al., 2014).

Molecular Structure Analysis

The molecular structure of diazaspiro[5.5]undecane derivatives has been elucidated using various spectroscopic techniques, including NMR and mass spectrometry. The structural analysis reveals intricate details about the spatial arrangement of atoms within the molecule, crucial for understanding its reactivity and properties. For instance, studies have confirmed the structures of synthesized compounds through comprehensive spectroscopic analysis, indicating the precision of synthetic methodologies in achieving desired molecular architectures (Ahmed et al., 2012).